![molecular formula C18H17ClN2OS B2386035 N-(3-chloro-4-methylphenyl)-2-(1-methylindol-3-yl)sulfanylacetamide CAS No. 851411-88-6](/img/structure/B2386035.png)
N-(3-chloro-4-methylphenyl)-2-(1-methylindol-3-yl)sulfanylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-chloro-4-methylphenyl)-2-(1-methylindol-3-yl)sulfanylacetamide is a potent and selective inhibitor of the enzyme monoacylglycerol lipase (MAGL). MAGL is responsible for the degradation of the endocannabinoid 2-arachidonoylglycerol (2-AG), which is an important signaling molecule in the endocannabinoid system. The inhibition of MAGL by N-(3-chloro-4-methylphenyl)-2-(1-methylindol-3-yl)sulfanylacetamide leads to increased levels of 2-AG, which has been shown to have a variety of beneficial effects in preclinical models of disease.
Scientific Research Applications
Antimicrobial and Anticancer Potential
Research has focused on the synthesis and evaluation of various sulfanylacetamide derivatives for their potential in antimicrobial and anticancer applications. Notably, studies have demonstrated the synthesis of new thiazolidin-4-one derivatives, including sulfanylacetamides, with potential antimicrobial activity against various bacterial and fungal strains. These compounds have been synthesized with good yield and their structures confirmed through various analytical methods. The antimicrobial activity was evaluated in vitro, with some compounds showing promising results against pathogens like Staphylococcus aureus and Escherichia coli (Baviskar, Khadabadi, & Deore, 2013).
Further, derivatives of sulfanylacetamide have been explored for their anticancer properties. Synthesis and evaluation of N-substituted 5-[(4-chlorophenoxy)methyl]-1,3,4-oxadiazole-2yl-2-sulfanyl acetamides have shown that these compounds possess potential antibacterial activity and moderate anti-enzymatic potential against α-chymotrypsin enzyme, indicating their therapeutic potential in cancer treatment. Computational docking has revealed active binding sites, correlating with bioactivity data and suggesting a promising avenue for developing new antibacterial and anticancer agents (Siddiqui et al., 2014).
Novel Sulfonamide Derivatives
Sulfanilamide derivatives have been synthesized and characterized for their potential antibacterial and antifungal activities. These studies focus on exploring the structural basis of antimicrobial action and highlight the importance of novel sulfonamide derivatives in combating microbial resistance. The compounds synthesized have been evaluated for their thermal properties and screened against various bacterial and fungal strains, although the results indicated no significant antibacterial activity (Lahtinen et al., 2014).
Pharmacological Evaluation
Research has also explored the pharmacological evaluation of sulfanylacetamide derivatives, focusing on their synthesis and potential as antimicrobial agents. These studies have led to the development of compounds with improved drug-like molecular properties, including better solubility and potency, suggesting a valuable approach to inhibiting critical biological targets such as glutaminase (Shukla et al., 2012).
properties
IUPAC Name |
N-(3-chloro-4-methylphenyl)-2-(1-methylindol-3-yl)sulfanylacetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17ClN2OS/c1-12-7-8-13(9-15(12)19)20-18(22)11-23-17-10-21(2)16-6-4-3-5-14(16)17/h3-10H,11H2,1-2H3,(H,20,22) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YUJGANYSFIJGBS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)CSC2=CN(C3=CC=CC=C32)C)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17ClN2OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.